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Compound of Interest

Compound Name: Ethyl 2-octynoate

Cat. No.: B080503 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Ethyl 2-Octynoate

This technical guide provides a comprehensive overview of the core physicochemical

properties of ethyl 2-octynoate (CAS No. 10519-20-7). The information is intended for

researchers, scientists, and professionals in drug development and chemical synthesis who

require detailed data and methodologies for this compound.

Compound Identification and Structure
Ethyl 2-octynoate is an ester with the molecular formula C10H16O2.[1][2][3] It is also known

by several synonyms, including ethyl oct-2-ynoate, 2-octynoic acid ethyl ester, and ethyl

heptyne carboxylate.[1][2][4][5] The molecule features a terminal ethyl ester group and an

internal alkyne (triple bond) between the second and third carbon atoms of the octanoyl chain.

Summary of Physicochemical Properties
The key quantitative physicochemical data for ethyl 2-octynoate are summarized in the table

below for easy reference and comparison.
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Property Value Conditions Reference(s)

Molecular Formula C10H16O2 [1][2][5]

Molecular Weight 168.23 g/mol [1][2][3][5]

Boiling Point 85 °C at 6 mmHg [1][4][5]

Melting Point 19 °C (literature value) [4]

Density 0.91 g/cm³ [1][4][5]

Refractive Index 1.4484 at 20 °C [1][5]

Flash Point 99 °C (literature value) [1][4][5]

Vapor Pressure 0.0308 mmHg at 25 °C [4]

Solubility Soluble in alcohol [6]

Insoluble in water [6]

LogP (o/w) 3.729 (estimated) [1][5]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of ethyl 2-
octynoate are outlined below. These represent standard laboratory procedures.

Determination of Boiling Point
The boiling point of ethyl 2-octynoate is determined at reduced pressure due to its relatively

high boiling point at atmospheric pressure, which could lead to decomposition.

Methodology: Vacuum Distillation

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. The system is

connected to a vacuum pump with a manometer to monitor the pressure.

Sample Preparation: A sample of ethyl 2-octynoate is placed in the round-bottom flask

along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.
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Procedure: The system is evacuated to the desired pressure (e.g., 6 mmHg). The flask is

then heated gently. The temperature is recorded when the liquid is boiling and a stable ring

of condensate is observed on the thermometer bulb. This temperature is the boiling point at

that specific pressure.

Determination of Density
The density of liquid ethyl 2-octynoate can be accurately measured using a pycnometer.

Methodology: Pycnometer Method

Preparation: A clean, dry pycnometer of a known volume is weighed empty (m1).

Sample Measurement: The pycnometer is filled with ethyl 2-octynoate, ensuring no air

bubbles are trapped. The filled pycnometer is then weighed (m2).

Calculation: The mass of the sample is calculated (m = m2 - m1). The density (ρ) is then

determined by dividing the mass by the known volume (V) of the pycnometer: ρ = m/V. The

measurement should be performed at a constant temperature.

Determination of Refractive Index
The refractive index, a measure of how light propagates through the substance, is a

characteristic property determined using a refractometer.

Methodology: Abbe Refractometer

Calibration: The Abbe refractometer is calibrated using a standard liquid with a known

refractive index, such as distilled water.

Sample Application: A few drops of ethyl 2-octynoate are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob until the boundary line between the light and dark regions

is sharp and centered in the crosshairs. The refractive index is then read from the

instrument's scale. The temperature should be controlled and recorded as the refractive

index is temperature-dependent.
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Spectroscopic Analysis
Spectroscopic techniques are essential for the structural confirmation and purity assessment of

ethyl 2-octynoate.

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: A dilute solution of ethyl 2-octynoate is prepared in a volatile organic

solvent like dichloromethane or hexane.[7] An internal standard may be added for

quantitative analysis.[8]

Instrumentation: A gas chromatograph equipped with a suitable capillary column (e.g., a

nonpolar column) is used to separate the sample components.[9] The GC is coupled to a

mass spectrometer, which serves as the detector.

Analysis: The prepared sample is injected into the GC inlet, where it is vaporized.[8] The

components are separated based on their boiling points and interaction with the stationary

phase. As ethyl 2-octynoate elutes from the column, it enters the mass spectrometer, where

it is ionized (typically by electron impact). The resulting ions are separated by their mass-to-

charge ratio, producing a mass spectrum that can be used for identification.[7][8]

Workflow for Physicochemical Analysis
The following diagram illustrates a generalized workflow for the comprehensive

physicochemical characterization of a chemical substance like ethyl 2-octynoate.
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Caption: General workflow for the physicochemical analysis of ethyl 2-octynoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 10519-20-7 CAS MSDS (ETHYL 2-OCTYNOATE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

2. Ethyl 2-octynoate | C10H16O2 | CID 66338 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Ethyl 2-octynoate (CAS 10519-20-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

4. ETHYL 2-OCTYNOATE - Safety Data Sheet [chemicalbook.com]

5. ETHYL 2-OCTYNOATE price,buy ETHYL 2-OCTYNOATE - chemicalbook
[chemicalbook.com]

6. ethyl 2-octenoate, 2351-90-8 [thegoodscentscompany.com]

7. benchchem.com [benchchem.com]

8. benchchem.com [benchchem.com]

9. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Physicochemical properties of ethyl 2-octynoate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080503#physicochemical-properties-of-ethyl-2-
octynoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b080503?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

